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Compound of Interest

Compound Name: Codaphniphylline

Cat. No.: B15591754 Get Quote

For researchers, scientists, and drug development professionals, the responsible disposal of

chemical compounds is a cornerstone of laboratory safety and environmental stewardship. This

guide provides essential, immediate safety and logistical information for the proper disposal of

Codaphniphylline, a complex alkaloid. In the absence of a specific Safety Data Sheet (SDS)

for Codaphniphylline, the following procedures are based on general best practices for the

disposal of hazardous chemical waste and alkaloids. It is imperative to handle

Codaphniphylline with caution and adhere to stringent disposal protocols to safeguard

laboratory personnel and the environment.

Chemical and Physical Properties
A summary of the known properties of Codaphniphylline is presented below. This information

is crucial for selecting appropriate handling and disposal methods.
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Property Value

Chemical Formula C30H47NO3[1]

CAS Number 14694-15-6[1]

Molecular Weight 469.7 g/mol [1]

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone[2][3]

Source
The branches of Daphniphyllum macropodum

Miq[2][3]

Procedural Guidance for Disposal
The following step-by-step protocols are based on established guidelines for the disposal of

hazardous chemical waste.[4][5][6][7][8] Always consult your institution's Environmental Health

and Safety (EHS) department for specific requirements.

Protocol 1: Disposal of Solid Codaphniphylline Waste

Personal Protective Equipment (PPE): Before handling any waste, wear appropriate PPE,

including a lab coat, safety goggles, and chemical-resistant gloves.[9][10]

Containment: Collect all solid Codaphniphylline waste, including unused compound and

contaminated materials (e.g., weighing paper, gloves), in a designated, leak-proof, and

clearly labeled hazardous waste container.[5][8] The container must be compatible with the

chemical.[4]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "Codaphniphylline," and the CAS number (14694-15-6).[5][7]

Storage: Store the sealed waste container in a designated and secure satellite accumulation

area, away from incompatible materials.[5][11]

Disposal Request: Arrange for pickup and disposal by a certified hazardous waste

management company, following your institution's specific procedures.[7][8]
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Protocol 2: Disposal of Codaphniphylline Solutions

PPE: Wear appropriate PPE as described in Protocol 1.

Containment: Collect all solutions containing Codaphniphylline in a designated, leak-proof,

and labeled hazardous waste container. The container material should be compatible with

the solvent used.[4][11]

No Drain Disposal: Do not dispose of Codaphniphylline solutions down the drain.[6][12]

Alkaloids can be harmful to aquatic life and interfere with wastewater treatment processes.

Labeling: Label the container with "Hazardous Waste," "Codaphniphylline," the solvent(s)

used, and an estimated concentration.[7]

Storage and Disposal: Store and arrange for disposal as described in Protocol 1.

Protocol 3: Decontamination of Labware

Initial Rinse: In a fume hood, rinse all contaminated labware (e.g., glassware, spatulas) three

times with a suitable solvent in which Codaphniphylline is soluble (e.g., acetone, ethanol).

[7]

Rinsate Collection: Collect all rinsate as hazardous waste in a designated, labeled container.

[7][12]

Washing: After the initial solvent rinse, the labware can be washed with soap and water.

Disposal of Disposables: Any disposable labware that cannot be effectively decontaminated

should be disposed of as solid hazardous waste following Protocol 1.[5]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Codaphniphylline and associated waste materials.
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Start: Codaphniphylline Waste Generation
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End of Process

Generate Waste

Solid, Liquid, or Contaminated Labware?

Wear Appropriate PPE

Solid

Wear Appropriate PPE

Liquid

Wear Appropriate PPE

Labware

Collect in Labeled
Hazardous Waste Container

Store in Designated Area

Arrange for EHS Pickup

Properly Disposed

Collect in Labeled
Hazardous Waste Container

Store in Designated Area

Arrange for EHS Pickup

Triple Rinse with Solvent

Collect Rinsate as
Hazardous Waste

Wash with Soap and Water

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Codaphniphylline waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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